1-{Bis[(prop-2-en-1-yl)oxy]methyl}-2-methylbenzene

• Molecular Formula: C14H18O2
• Molecular Weight: 218.29 g/mol
• IUPAC Name: 1-[bis(prop-2-enoxy)methyl]-2-methylbenzene
• InChI: InChI=1S/C14H18O2/c1-4-10-15-14(16-11-5-2)13-9-7-6-8-12(13)3/h4-9,14H,1-2,10-11H2,3H3
• InChI Key: ALLCOHKPJPSSOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(OCC=C)OCC=C
• CAS No.: 185134-04-7

Description

1-{Bis[(prop-2-en-1-yl)oxy]methyl}-2-methylbenzene is an organic compound characterized by its unique structure, which includes a benzene ring substituted with a bis(prop-2-en-1-yl)oxy group and a methyl group

Preparation Methods

The synthesis of 1-{Bis[(prop-2-en-1-yl)oxy]methyl}-2-methylbenzene typically involves the reaction of 2-methylbenzyl alcohol with prop-2-en-1-yl bromide in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions to ensure complete conversion of the starting materials to the desired product. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

1-{Bis[(prop-2-en-1-yl)oxy]methyl}-2-methylbenzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of the corresponding alcohols.

Substitution: Nucleophilic substitution reactions can occur at the benzylic position, where halogenation can be achieved using reagents like N-bromosuccinimide (NBS) under radical conditions.

Scientific Research Applications

1-{Bis[(prop-2-en-1-yl)oxy]methyl}-2-methylbenzene has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives may exhibit biological activities, making it a candidate for drug development and other biomedical research.

Industry: It can be used in the production of polymers and resins, where its unique structure imparts desirable properties such as flexibility and durability.

Mechanism of Action

The mechanism of action of 1-{Bis[(prop-2-en-1-yl)oxy]methyl}-2-methylbenzene involves its interaction with molecular targets through its functional groups. The prop-2-en-1-yl groups can participate in various chemical reactions, including radical and nucleophilic processes, which can lead to the formation of reactive intermediates. These intermediates can then interact with biological molecules, potentially leading to therapeutic effects .

Comparison with Similar Compounds

1-{Bis[(prop-2-en-1-yl)oxy]methyl}-2-methylbenzene can be compared with similar compounds such as:

2-Propenoic acid, 1,1’-(2,2-bis(((1-oxo-2-propen-1-yl)oxy)methyl)-1,3-propanediyl) ester: This compound has a similar structure but includes ester functional groups, which may impart different reactivity and applications.

2-Methyl-1,4-phenylene bis(4-((6-(acryloyloxy)hexyl)oxy)benzoate): This compound also features a benzene ring with multiple substituents, but its applications may differ due to the presence of ester linkages.